1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine

• CAS RN: 83863-48-3
• Molecular Formula: C18H19F3N2O2S
• Molecular Weight: 384.4g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C18H19F3N2O2S/c1-14-5-7-17(8-6-14)26(24,25)23-11-9-22(10-12-23)16-4-2-3-15(13-16)18(19,20)21/h2-8,13H,9-12H2,1H3
• InChI Key: VEUPAQDUEDZUAM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F

Description

1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine is a useful research compound. Its molecular formula is C18H19F3N2O2S and its molecular weight is 384.4g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Representative sulfonation (Step 1A): To a stirred solution of 1-(3-(trifluoromethyl)phenyl)piperazine (300 mg, 1.3 mmol) and 4-methylbenzene-1-sulfonyl chloride (248 mg, 1.3 mmol) in anhydrous dichloromethane (3 mL) was added diisopropylethylamine (0.27 mL, 1.6 mmol). The mixture was stirred overnight. Reaction was complete as determined by TLC. The reaction mixture was purified with flash column chromatography to yield 1-(4-methylphenylsulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine in 81% yield (405 mg) as white solid.